Cas no 2171224-47-6 ((2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
- EN300-1572527
- (2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
- 2171224-47-6
-
- Inchi: 1S/C23H27N3O5/c1-14(22(28)29)24-21(27)20(12-26(2)3)25-23(30)31-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,12-13H2,1-3H3,(H,24,27)(H,25,30)(H,28,29)/t14-,20-/m0/s1
- InChI Key: GPHWKMASNJUQHW-XOBRGWDASA-N
- SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)C)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 425.19507097g/mol
- Monoisotopic Mass: 425.19507097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 108Ų
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572527-0.05g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-0.1g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-0.25g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-0.5g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-1.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-2.5g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-5.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-10.0g |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1572527-50mg |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1572527-100mg |
(2S)-2-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171224-47-6 | 100mg |
$2415.0 | 2023-09-24 |
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
Introduction to (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171224-47-6)
(2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is a highly specialized compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171224-47-6, has garnered attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this compound, featuring multiple functional groups, makes it a promising candidate for various therapeutic interventions.
The primary focus of this introduction is to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its emerging role in modern medicinal chemistry. By delving into the latest research findings and clinical advancements, we aim to highlight the compound's significance and its potential to contribute to the development of novel therapeutic agents.
One of the most striking features of (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is its chiral center, which plays a crucial role in determining its biological activity. The presence of multiple stereocenters enhances the compound's complexity and specificity, making it an attractive candidate for targeted drug delivery systems. Recent studies have demonstrated that chiral compounds often exhibit higher efficacy and lower toxicity compared to their racemic counterparts, a phenomenon that has been extensively explored in the development of new pharmaceuticals.
The synthesis of this compound involves a series of well-defined chemical reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and enantioselective synthesis, has been instrumental in achieving the desired stereochemical configuration. These methodologies not only enhance the efficiency of the synthetic process but also contribute to the overall sustainability of pharmaceutical manufacturing.
In the realm of medicinal chemistry, (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has shown promise in several therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in the treatment of neurological disorders, inflammation, and metabolic diseases. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against specific enzymes and receptors involved in these conditions.
The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group into the molecular structure is particularly noteworthy. This moiety not only enhances the solubility and bioavailability of the compound but also contributes to its stability under various physiological conditions. The fluorene derivative is known for its ability to interact with biological targets in a highly specific manner, making it an excellent scaffold for drug design.
Recent advancements in computational chemistry have further facilitated the exploration of (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying lead compounds with high therapeutic potential.
The role of proline derivatives in medicinal chemistry cannot be overstated. The presence of multiple proline residues in this compound's structure contributes to its conformational flexibility, which is essential for effective binding to biological targets. Proline-based motifs are commonly found in natural products and have been successfully utilized in the design of peptidomimetics and enzyme inhibitors.
Current research efforts are focused on evaluating the pharmacokinetic properties of (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are being employed to study these processes in detail.
The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for research purposes, particularly in understanding enzyme mechanisms and developing novel synthetic methodologies. The growing interest in fluorinated compounds further underscores the importance of exploring derivatives like this one.
In conclusion, (2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171224-47-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with promising biological activities, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make substantial contributions to medicine and biotechnology.
2171224-47-6 ((2S)-2-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)